![molecular formula C17H13N5O2S B2808070 8-oxo-2-(thiophen-2-yl)-9-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide](/img/structure/B2808070.png)
8-oxo-2-(thiophen-2-yl)-9-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide
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Description
8-oxo-2-(thiophen-2-yl)-9-(p-tolyl)-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C17H13N5O2S and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related compounds, which includes the use of various techniques such as FT-IR, NMR, and X-ray diffraction, have been explored. Such compounds have been synthesized through reactions involving different substrates and analyzed using computational chemistry methods (Jayarajan et al., 2019).
Biological Activity and Anticancer Potential
- Studies have shown that structurally similar purine derivatives exhibit significant antiproliferative activities on various human cancer cell lines. The structure-activity relationships (SARs) of these compounds suggest potential as selective anti-cancer agents (Zhao et al., 2018).
Synthesis of Purine Derivatives
- Research into the synthesis of new purine derivatives as agents with potential biological activities has been conducted. This involves the cyclization of carboxamide intermediates and has shown more convenient and higher yield methods compared to other synthesis techniques (Hayallah & Famulok, 2007).
Bioinorganic Chemistry
- Co(II) complexes with Schiff bases derived from similar compounds have been synthesized and characterized. These complexes show antimicrobial activities, which are higher than the free ligand, indicating potential applications in bioinorganic chemistry (Singh et al., 2009).
Antiviral Activity
- Synthesis of 9-beta-D-ribofuranosylpurine-6-carboxamides, akin to the compound , has demonstrated antiviral activity against several RNA and DNA viruses in cell culture. This highlights the potential use of similar compounds in antiviral therapies (Westover et al., 1981).
Incorporation into DNA and RNA
- Studies have shown that derivatives of 8-oxodG, a compound closely related to the one , are incorporated into both DNA and RNA in cells. This finding is significant for understanding the molecular mechanisms of mutagenesis and carcinogenesis (Mundt et al., 2007).
Properties
IUPAC Name |
9-(4-methylphenyl)-8-oxo-2-thiophen-2-yl-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N5O2S/c1-9-4-6-10(7-5-9)22-16-13(20-17(22)24)12(14(18)23)19-15(21-16)11-3-2-8-25-11/h2-8H,1H3,(H2,18,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCTOPZPYEBSJQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.